Cas no 70750-47-9 (2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide)

• Product Name: 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide
• CAS No: 70750-47-9
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 566884
• Update Time: 2025-08-05

2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• Quaternaryammonium compounds, coco alkylbis(hydroxyethyl)methyl, chlorides
• Methylbis(2-hydroxyethyl)cocoammoniumchloride
• (Coco alkyl) bis(2-hydroxyethyl) methyl ammonium chloride
• Coco alkylbis(hydroxyethyl)methyl ammonium chlorides
• N,N-Di(2-hydroxyethyl)-N-coco-N-methylammonium chloride
• Variquat 638
• 2-[4-(1-methyl-1-phenylethyl)phenoxy]acetohydrazide
• 2-[4-(1-Methyl-1-phenylethyl)phenoxy]-acetohydrazide
• 2-[4-(2-phenylpropan-2-yl)phenoxy]acetohydrazide
• 2-(4-(2-Phenylpropan-2-yl)phenoxy)acetohydrazide
• Oprea1_550573
• 8500AE
• BBL017272
• SBB072641
• STK443005
• ST45028732
• 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide

• Inchi： 1S/C17H20N2O2/c1-17(2,13-6-4-3-5-7-13)14-8-10-15(11-9-14)21-12-16(20)19-18/h3-11H,12,18H2,1-2H3,(H,19,20)
• InChI Key： CDPDTMZORKWRDY-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 330
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4

Additional information on 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide

Professional Introduction to 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide (CAS No. 70750-47-9)

2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide, with the chemical formula C₁₇H₂₁N₃O₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of phenoxyacetohydrazide derivatives, which are known for their diverse applications in medicinal chemistry. The presence of a phenyl ring and an acetohydrazide moiety makes it a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

The CAS number 70750-47-9 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature. The molecular structure of 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide features a benzene ring substituted with a 4-(1-methyl-1-phenylethyl)phenoxy group, which is connected to an acetohydrazide functional group. This arrangement suggests potential interactions with biological targets, making it an intriguing subject for drug discovery efforts.

In recent years, there has been growing interest in phenoxyacetohydrazide derivatives due to their reported pharmacological properties. Studies have indicated that compounds with similar structures may exhibit anti-inflammatory, antioxidant, and antimicrobial activities. The acetohydrazide moiety, in particular, is known to participate in various chemical reactions that can lead to the formation of bioactive molecules. This feature has prompted researchers to explore its potential in modulating biological pathways associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide with biological targets. These studies have suggested that the compound may interact with enzymes and receptors involved in signal transduction pathways. For instance, preliminary docking studies have indicated potential binding to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, the compound's ability to cross the blood-brain barrier has been hypothesized based on its lipophilic nature, suggesting potential applications in treating central nervous system disorders.

The synthesis of 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 4-(1-methyl-1-phenylethyl)phenoxy group through Friedel-Crafts alkylation followed by nucleophilic substitution with hydrazine hydrate to introduce the acetohydrazide moiety. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies may be employed to enhance reaction efficiency and selectivity.

In vitro studies have begun to unravel the pharmacological profile of 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and cell lines. For example, the compound has demonstrated inhibitory effects on COX-2, a key enzyme involved in pain and inflammation. Furthermore, it has shown cytotoxicity towards some cancer cell lines, suggesting potential applications in oncology research. These findings underscore the importance of further investigation into this compound's therapeutic potential.

The development of novel drug candidates often involves rigorous testing for safety and efficacy before moving into clinical trials. Preclinical studies are essential for evaluating the pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profile of 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide. These studies help researchers understand how the compound behaves within living organisms and identify any potential adverse effects.

One of the key challenges in pharmaceutical research is optimizing drug delivery systems to enhance bioavailability and target specificity. The lipophilic nature of 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide may offer opportunities for formulating novel delivery systems such as liposomes or nanoparticles. These formulations could improve drug penetration into target tissues and reduce side effects associated with systemic administration.

The role of natural products inspired drug discovery cannot be overstated. Many pharmaceutical compounds have been derived from natural sources or inspired by natural products due to their diverse chemical structures and biological activities. While 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide does not directly originate from a natural source, its structural features may be reminiscent of compounds found in plants or microorganisms. This connection underscores the importance of exploring natural products as a source of inspiration for new drug candidates.

The future direction of research on 2-[4-(1-Methyl-1-phenylethyl)phenoxy]acetohydrazide will likely involve interdisciplinary approaches combining synthetic chemistry, pharmacology, bioinformatics, and computational modeling. By integrating these disciplines, researchers can accelerate the discovery process and develop more effective therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies will also be crucial in translating laboratory findings into clinical applications.